Cas no 1807200-55-0 (2-Chloro-4-chloromethyl-6-cyanobenzoic acid)

• Product Name: 2-Chloro-4-chloromethyl-6-cyanobenzoic acid
• CAS No: 1807200-55-0
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 4792000
• Update Time: 2025-07-01

2-Chloro-4-chloromethyl-6-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-chloromethyl-6-cyanobenzoic acid

• Inchi： 1S/C9H5Cl2NO2/c10-3-5-1-6(4-12)8(9(13)14)7(11)2-5/h1-2H,3H2,(H,13,14)
• InChI Key： QQWLHBOZIXIOHK-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCl)=CC(C#N)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 2-Chloro-4-chloromethyl-6-cyanobenzoic acid

Professional Introduction to 2-Chloro-4-chloromethyl-6-cyanobenzoic acid (CAS No. 1807200-55-0)

2-Chloro-4-chloromethyl-6-cyanobenzoic acid, with the chemical identifier CAS No. 1807200-55-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motifs that include chloro, chloromethyl, and cyano substituents. These functional groups contribute to its diverse chemical reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The benzoic acid scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active compounds. The presence of chlorine atoms at the 2- and 4-positions enhances the electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution reactions. Additionally, the cyano group at the 6-position introduces a polar electron-withdrawing moiety, which can influence both the electronic properties and solubility of the compound. The chloromethyl group further expands its synthetic utility, allowing for further functionalization via nucleophilic addition reactions.

In recent years, 2-Chloro-4-chloromethyl-6-cyanobenzoic acid has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it particularly relevant in the synthesis of inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential in generating compounds with antimicrobial and anti-inflammatory properties. The chloro and cyano groups are particularly adept at interacting with biological targets such as enzymes and receptors, thereby modulating their activity.

One of the most compelling aspects of this compound is its versatility in drug design. Researchers have leveraged its reactivity to develop derivatives with enhanced pharmacokinetic profiles. The cyano group, for example, can be hydrolyzed to form a carboxylic acid, opening up possibilities for further derivatization into amides or esters. These modifications are crucial for optimizing drug solubility, bioavailability, and metabolic stability. The chloromethyl functionality also serves as a versatile handle for introducing additional pharmacophores, enabling the creation of complex molecular architectures.

The pharmaceutical industry has shown particular interest in 2-Chloro-4-chloromethyl-6-cyanobenzoic acid due to its role in synthesizing small-molecule inhibitors for therapeutic applications. Recent advances in computational chemistry have enabled more efficient screening of derivatives based on this core structure. Virtual screening techniques combined with molecular docking studies have identified promising candidates for further experimental validation. This interdisciplinary approach has accelerated the discovery process, leading to faster development cycles for new drugs.

Moreover, the environmental and synthetic benefits of using CAS No. 1807200-55-0 as an intermediate cannot be overstated. Its well-defined reactivity profile allows for streamlined synthetic routes with minimal byproduct formation. This aligns with growing trends in green chemistry, where efficiency and sustainability are paramount. The ability to generate high yields of target compounds while minimizing waste makes this compound an attractive choice for industrial applications.

From a regulatory perspective, 2-Chloro-4-chloromethyl-6-cyanobenzoic acid benefits from established safety protocols due to its extensive use in research and development settings. However, as with any chemical intermediate used in pharmaceutical synthesis, rigorous quality control measures must be implemented to ensure consistency and purity. Manufacturers adhering to Good Manufacturing Practices (GMP) must maintain stringent controls throughout production to meet regulatory standards.

The future prospects for 2-Chloro-4-chloromethyl-6-cyanobenzoic acid are promising, given its broad applicability across multiple therapeutic areas. Ongoing research continues to uncover new synthetic pathways and applications for this versatile intermediate. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with improved therapeutic efficacy and reduced side effects.

In conclusion,2-Chloro-4-chloromethyl-6-cyanobenzoic acid (CAS No. 1807200-55-0) represents a significant asset in modern drug discovery and development. Its unique structural features enable diverse chemical transformations, making it indispensable for synthesizing bioactive molecules with potential therapeutic value. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing pharmaceutical innovation.